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Abstract

Thiofulminic acid (HCNS), a sulfur-containing analogue of fulminic acid, remained a
theoretical curiosity for many years. Its high reactivity and instability made it a challenging
target for isolation and characterization. This technical guide provides a comprehensive
overview of the discovery and history of thiofulminic acid, focusing on the seminal
experimental work that led to its first isolation and the subsequent astronomical observations
that confirmed its presence in the interstellar medium. Detailed experimental protocols,
guantitative spectroscopic data, and signaling pathway diagrams are presented for
researchers, scientists, and drug development professionals.

Introduction

The study of small, reactive molecules containing the CNO functional group has a rich history,
with fulminic acid (HCNO) being a prominent, albeit explosive, example. The substitution of
oxygen with sulfur to form thiofulminic acid (HCNS) was long hypothesized, but its fleeting
existence prevented definitive characterization. This changed in the 21st century with the
advent of sophisticated matrix isolation techniques and, more recently, advanced radio
astronomy. This document details the key milestones in our understanding of this elusive
molecule.

History and Discovery
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The history of thiofulminic acid is marked by two pivotal events: its first laboratory synthesis
and characterization in 2009, and its subsequent discovery in interstellar space in 2024.

First Isolation and Spectroscopic Observation (2009)

The first successful isolation and spectroscopic identification of thiofulminic acid was reported
by Pasinszki et al. in 2009.[1] Their work provided the first direct evidence for the existence of
this molecule. The researchers generated and trapped thiofulminic acid in a cryogenic argon
(Ar) or krypton (Kr) matrix.[1] The identification was achieved through infrared (IR)
spectroscopy, with the experimental vibrational frequencies showing excellent agreement with
high-level ab initio calculations.[1]

Astronomical Detection in the Interstellar Medium (2024)

A significant chapter in the history of thiofulminic acid was written in 2024 when Cernicharo et
al. reported its first detection in the interstellar medium (ISM).[2] Using the QUIJOTE (Q-band
Ultrasensitive Inspection of Trans-Mediterranean Objects) line survey, they identified the
rotational transitions of HCNS in the direction of the Taurus Molecular Cloud 1 (TMC-1).[2] This
discovery confirmed the presence of thiofulminic acid in the cosmos and opened new
avenues for astrochemistry research.

Experimental Protocols

The generation and characterization of thiofulminic acid require specialized techniques due to
its high reactivity. The following protocol is based on the work of Pasinszki et al.[1]

Synthesis of Thiofulminic Acid via UV Photolysis in a
Cryogenic Matrix

Objective: To generate and isolate thiofulminic acid for spectroscopic analysis.
Precursor: 1,2,5-Thiadiazole
Methodology:

o Matrix Preparation: A gaseous mixture of 1,2,5-thiadiazole and a noble gas (argon or
krypton) is prepared. The concentration of the precursor in the matrix gas is typically low to
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ensure the isolation of individual molecules.

» Deposition: The gas mixture is slowly deposited onto a cryogenic window (e.g., Csl)
maintained at a very low temperature (typically around 10-20 K) within a high-vacuum
chamber.

o UV Irradiation: The solid matrix containing the isolated 1,2,5-thiadiazole molecules is
irradiated with a UV light source. For the generation of thiofulminic acid, a wavelength of
254 nm is used.[1] The UV photolysis induces the fragmentation of the 1,2,5-thiadiazole
precursor, leading to the formation of thiofulminic acid and other products.

e Spectroscopic Analysis: The infrared spectrum of the matrix is recorded before and after UV
irradiation using a Fourier-transform infrared (FTIR) spectrometer. The appearance of new
absorption bands corresponding to the vibrational modes of thiofulminic acid confirms its
formation.

Quantitative Data
Infrared Spectroscopic Data

The primary method for the identification of matrix-isolated thiofulminic acid is infrared
spectroscopy. The experimentally observed vibrational frequencies are compared with those
predicted by ab initio calculations.

Calculated Frequency .
Experimental Frequency

Vibrational Mode (cm~*) (B3LYPI6- . )
(cm~?) (in Ar matrix)[1]
311+G(3df,3pd))
V(CH) 3329 33025
V(CN) 2049 2021.7
5(HCN) 728 720.3

Astronomical Observational Data

The detection of thiofulminic acid in TMC-1 provided valuable data on its abundance and
physical conditions in the interstellar medium.
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Parameter Value Source

Rotational Temperature (Trot) 7.0+£05K [3]

Column Density (N) (9.0£0.5) x 10° cm~2 [2][3]
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Figure 1: Timeline of Key Events in Thiofulminic Acid Research
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Caption: Figure 1: Timeline of Key Events in Thiofulminic Acid Research

Experimental Workflow for the Synthesis of Thiofulminic
Acid
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Figure 2: Experimental Workflow for Matrix Isolation of HCNS

Click to download full resolution via product page

Caption: Figure 2: Experimental Workflow for Matrix Isolation of HCNS

Photochemical Formation Pathway of Thiofulminic Acid
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Figure 3: Photodissociation Pathway of 1,2,5-Thiadiazole
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Caption: Figure 3: Photodissociation Pathway of 1,2,5-Thiadiazole

Conclusion

The discovery and characterization of thiofulminic acid represent a significant achievement in
the study of reactive intermediates. The successful application of matrix isolation spectroscopy
has paved the way for a deeper understanding of its properties. The subsequent detection of
thiofulminic acid in the interstellar medium underscores the importance of fundamental
laboratory chemistry in unraveling the complexities of the cosmos. Future research will likely
focus on exploring the reactivity of thiofulminic acid and its potential role in synthetic and
astrochemical processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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